Cas no 1706460-04-9 (8-Methoxy-indolizine-7-carboxylic acid methyl ester)

• Product Name: 8-Methoxy-indolizine-7-carboxylic acid methyl ester
• CAS No: 1706460-04-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5210592
• Update Time: 2025-08-03

8-Methoxy-indolizine-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-indolizine-7-carboxylic acid methyl ester

• Inchi： 1S/C11H11NO3/c1-14-10-8(11(13)15-2)5-7-12-6-3-4-9(10)12/h3-7H,1-2H3
• InChI Key： QNXQBZMOUAHXFR-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC(C(OC)=O)=C2OC)C=C1

Additional information on 8-Methoxy-indolizine-7-carboxylic acid methyl ester

Comprehensive Analysis of 8-Methoxy-indolizine-7-carboxylic acid methyl ester (CAS No. 1706460-04-9): Properties, Applications, and Research Insights

The compound 8-Methoxy-indolizine-7-carboxylic acid methyl ester (CAS 1706460-04-9) is a specialized heterocyclic organic molecule with a growing significance in pharmaceutical and agrochemical research. Its unique indolizine core, coupled with methoxy and ester functional groups, renders it a versatile intermediate for synthesizing bioactive derivatives. This article delves into its molecular structure, synthetic pathways, and potential applications, addressing trending queries like "indolizine derivatives in drug discovery" and "CAS 1706460-04-9 suppliers."

Structurally, 8-Methoxy-indolizine-7-carboxylic acid methyl ester features a fused bicyclic system with a methoxy group at the 8-position and a methyl ester at the 7-carboxylic acid site. This arrangement enhances its electrophilic reactivity, making it valuable for cross-coupling reactions and N-heterocyclic scaffold modifications. Researchers frequently explore its role in medicinal chemistry, particularly for designing kinase inhibitors or anti-inflammatory agents, aligning with the rising demand for small-molecule therapeutics.

Synthetically, this compound is typically prepared via Pictet-Spengler cyclization or palladium-catalyzed cyclization of pre-functionalized pyridine derivatives. Recent studies highlight its utility in green chemistry approaches, such as microwave-assisted synthesis, to improve yield and reduce waste—a topic gaining traction in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with GMP standards.

Applications of CAS 1706460-04-9 extend to agrochemicals, where its derivatives exhibit herbicidal and fungicidal properties. The indolizine moiety’s ability to mimic natural alkaloids also sparks interest in flavor and fragrance industries. Notably, its low toxicity profile (as per preliminary studies) makes it a candidate for cosmetic ingredient development, resonating with the "clean beauty" movement.

Market-wise, the demand for high-purity 8-Methoxy-indolizine-7-carboxylic acid methyl ester is rising, driven by contract research organizations (CROs) and academic labs. Suppliers often emphasize batch-to-batch consistency and regulatory documentation, key concerns for buyers searching "CAS 1706460-04-9 technical data sheet." Storage recommendations typically include ambient conditions in light-resistant containers to prevent degradation.

Future research may explore its catalytic asymmetric synthesis or biocatalytic modification, leveraging AI-driven retrosynthesis tools—a hot topic in cheminformatics. Collaborations between computational chemists and synthetic biologists could unlock novel applications, such as enzyme inhibitors or materials science components.